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Compound of Interest

Compound Name:
2-Amino-5-

methoxybenzenesulfonic acid

Cat. No.: B084394 Get Quote

An In-Depth Technical Guide to 2-Amino-5-methoxybenzenesulfonic Acid: Properties,

Synthesis, and Applications

Introduction
2-Amino-5-methoxybenzenesulfonic acid is a substituted aromatic sulfonic acid that serves

as a crucial intermediate in the synthesis of various organic compounds. Its molecular

structure, featuring an amino group, a methoxy group, and a sulfonic acid group attached to a

benzene ring, imparts a unique combination of reactivity and functionality. This makes it a

valuable building block in the chemical industry, particularly in the manufacturing of dyes and

pigments.[1] This guide provides a comprehensive overview of its fundamental properties,

synthesis methodologies, key applications, and essential safety protocols, tailored for

researchers, chemists, and professionals in drug development and materials science.

Physicochemical and Spectroscopic Properties
The inherent properties of 2-Amino-5-methoxybenzenesulfonic acid are dictated by its

molecular structure. The presence of both an acidic sulfonic acid group and a basic amino

group makes it an amphoteric compound (zwitterion) in certain conditions. The methoxy group

influences the electron density of the aromatic ring, affecting its reactivity in electrophilic

substitution reactions.
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A summary of the key identifying and physical properties is presented below for quick

reference.

Property Value Source

IUPAC Name
2-amino-5-

methoxybenzenesulfonic acid
[2]

Synonyms
4-Aminoanisole-3-sulfonic

acid, 4-Methoxy-2-sulfoaniline
[2][3]

CAS Number 13244-33-2 [2][4][5]

Molecular Formula C₇H₉NO₄S [2][4][6]

Molecular Weight 203.22 g/mol [2][4]

Appearance Solid

Canonical SMILES
COC1=CC(=C(C=C1)N)S(=O)

(=O)O
[2][6]

InChI Key
KZKGEEGADAWJFS-

UHFFFAOYSA-N
[2]

Spectroscopic Data
Spectroscopic analysis is fundamental for the structural confirmation of 2-Amino-5-
methoxybenzenesulfonic acid. While experimental conditions can cause variations, typical

spectral data are available in public databases.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR spectra are

available for this compound, providing detailed information about the hydrogen and carbon

environments within the molecule.[2] These spectra are critical for confirming the substitution

pattern on the benzene ring.

Infrared (IR) Spectroscopy: IR spectra reveal the presence of key functional groups.

Characteristic peaks for the N-H stretch of the amino group, C-O stretch of the methoxy

ether, and the S=O stretches of the sulfonic acid group would be expected.[2]
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Synthesis Methodology
The synthesis of 2-Amino-5-methoxybenzenesulfonic acid can be achieved through various

routes. A notable method involves a multi-step process starting from phenol, which is

advantageous due to its avoidance of toxic solvents like o-dichlorobenzene or trichlorobenzene

that are used in other industrial processes.[1]

Synthesis Pathway from Phenol
This pathway leverages common and well-understood organic reactions to build the target

molecule. The process is designed to be straightforward and yields a high rate of synthesis,

reportedly over 82%.[1]
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Phenol

p-Nitrophenol

 Nitration 
 (H₂SO₄, NaNO₃)

p-Aminophenol

 Reduction 
 (Zn, HCl)

2-Amino-5-hydroxy-
benzenesulfonic acid

 Sulfonation 

2-Amino-5-methoxy-
benzenesulfonic acid

 Methylation 
 (NaOH, CH₃I) 

 then Acidification (H₂SO₄)

Preparation Handling Post-Handling
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Don Personal Protective Equipment
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Ensure Proper Ventilation
(Fume Hood)

Handle Chemical
(Avoid Dust Inhalation)

Store Securely
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Caption: Recommended laboratory workflow for handling hazardous chemicals.
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Handling and Storage Protocol
Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and/or a face shield. [7]* Skin

Protection: Wear impervious protective clothing and chemical-resistant gloves. [7]*

Respiratory Protection: Use only in a well-ventilated area, preferably a chemical fume hood.

If exposure limits may be exceeded, use a full-face respirator. [3][7] Handling:

Avoid contact with skin, eyes, and clothing. [3]2. Avoid breathing dust or mists. [3]3. Wash

hands and any exposed skin thoroughly after handling. [3] Storage:

Store in a tightly closed container. [8]2. Keep in a dry, cool, and well-ventilated place. [3]3.

Keep in a dark place as some organic compounds are light-sensitive. First Aid Measures:

If Inhaled: Remove the person to fresh air and keep comfortable for breathing. [3][8]* If on

Skin: Wash with plenty of soap and water. [3]* If in Eyes: Rinse cautiously with water for

several minutes. Remove contact lenses if present and easy to do. Continue rinsing. [3][8]* If

Swallowed: Clean mouth with water. Get medical attention. [3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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